Cas no 3475-21-6 (4-Methyl-2-phenylpyridine)

• Product Name: 4-Methyl-2-phenylpyridine
• CAS No: 3475-21-6
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD00087695
• CID: 44200
• PubChem ID: 354335463
• Update Time: 2025-05-19

4-Methyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-phenylpyridine
• 2-Phenyl-4-picoline
• 2-Phenyl-4-methylpyridine
• 4-Methyl-2-phenyl-pyridin
• 4-Methyl-2-phenyl-pyridine
• methyl-4 phenyl-2 pyridine
• PubChem13087
• 2-Phenyl-4-methyl-pyridine
• Pyridine,4-methyl-2-phenyl-
• Pyridine, 4-methyl-2-phenyl-
• WWMRJCUZPJJWBC-UHFFFAOYSA-N
• SBB088319
• VP14722
• Q193
• ST2411528
• M2952
• 475M216
• AC-20681
• FT-0634873
• CS-0095760
• F52194
• AO-801/41077420
• AKOS006272695
• A822382
• SCHEMBL842170
• DS-18129
• EINECS 222-448-8
• 3475-21-6
• AMY10507
• NS00029726
• MFCD00087695
• DTXSID50188302
• DTXCID40110793
• DB-032398
• 2-Phenyl-4-picoline;2-Phenyl-4-methylpyridine

• MDL： MFCD00087695
• Inchi： 1S/C12H11N/c1-10-7-8-13-12(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： WWMRJCUZPJJWBC-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.08900
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9

Experimental Properties

• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: 115°C/3mmHg(lit.)
• PSA: 12.89000
• LogP: 3.05700

4-Methyl-2-phenylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Methyl-2-phenylpyridine

4-Methyl-2-phenylpyridine: A Comprehensive Overview

4-Methyl-2-phenylpyridine, also known by its CAS registry number CAS No. 3475-21-6, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with a methyl group at the 4-position and a phenyl group at the 2-position, exhibits unique chemical properties that make it a valuable component in both academic research and industrial applications.

The structure of 4-Methyl-2-phenylpyridine is notable for its conjugated π-system, which contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are of particular interest due to their applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, 4-Methyl-2-phenylpyridine can be prepared through various methods, including Friedländer-type cyclization reactions and Suzuki coupling reactions. The choice of synthetic pathway often depends on the desired purity and scalability of the process. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing the use of renewable feedstocks and energy-efficient conditions.

The chemical properties of 4-Methyl-2-phenylpyridine are influenced by the electron-donating methyl group and the electron-withdrawing phenyl group. These substituents modulate the electronic characteristics of the pyridine ring, making it a versatile building block for functional materials. For instance, its ability to coordinate with metal ions has been exploited in the development of novel catalysts for organic transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-Methyl-2-phenylpyridine. Density functional theory (DFT) calculations have revealed its potential as an efficient ligand in transition metal complexes, offering new avenues for catalytic applications. Additionally, experimental studies have demonstrated its role in enhancing the electrical conductivity of polymer blends, suggesting its utility in flexible electronics.

In conclusion, 4-Methyl-2-phenylpyridine, with its distinctive chemical properties and diverse applications, remains a focal point in contemporary chemical research. As new methodologies and technologies emerge, this compound is expected to play an increasingly important role in advancing materials science and sustainable chemistry.